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Compound of Interest

Compound Name: (+)-3-(Trifluoroacetyl)camphor

Cat. No.: B1580820 Get Quote

This document provides core technical information regarding the chemical compound (+)-3-
(Trifluoroacetyl)camphor, intended for researchers, scientists, and professionals in drug

development.

Chemical Identity and Properties
(+)-3-(Trifluoroacetyl)camphor is a derivative of camphor that contains a trifluoroacetyl group.

[1] This functional group enhances the compound's reactivity and solubility in a range of

organic solvents.[2] It is recognized for its utility in organic synthesis, particularly as an

intermediate in the creation of pharmaceuticals and agrochemicals.[2]

Key Identifiers and Physical Data

The fundamental properties and identifiers for (+)-3-(Trifluoroacetyl)camphor are summarized

in the table below for clear reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1580820?utm_src=pdf-interest
https://www.benchchem.com/product/b1580820?utm_src=pdf-body
https://www.benchchem.com/product/b1580820?utm_src=pdf-body
https://www.benchchem.com/product/b1580820?utm_src=pdf-body
https://cymitquimica.com/cas/51800-98-7/?items=100
https://www.chemimpex.com/products/41381
https://www.chemimpex.com/products/41381
https://www.benchchem.com/product/b1580820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

Molecular Formula C₁₂H₁₅F₃O₂[1][2][3][4]

Molecular Weight 248.24 g/mol [1][2][3][4][5]

CAS Number 51800-98-7[3][4]

Appearance
Colorless liquid or white to off-white crystalline

solid[1][2]

Purity ≥97%[4]

Density 1.172 g/mL at 25 °C[2][3]

Boiling Point 100 - 101 °C at 16 mmHg[2][3]

Refractive Index n20/D 1.451[2][3]

Methodologies and Protocols
As an AI, I do not have access to or the ability to provide detailed experimental protocols from

specific cited research papers. For methodologies concerning the use of (+)-3-
(Trifluoroacetyl)camphor, such as its application in the asymmetric epoxidation of

unfunctionalized olefins, direct consultation of the primary scientific literature is recommended.

Data Visualization
The generation of detailed diagrams for specific signaling pathways or complex experimental

workflows requires access to and interpretation of primary experimental data, which is beyond

the scope of this AI. However, a logical diagram illustrating the relationship between the

compound's name, its molecular formula, and its calculated molecular weight is provided

below.
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Logical Relationship of Chemical Data

(+)-3-(Trifluoroacetyl)camphor

Molecular Formula
C12H15F3O2

is represented by

Molecular Weight
248.24 g/mol

results in a

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

